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Compound of Interest

Compound Name: Boc-piperazine-pyridine-COOH

Cat. No.: B1585732

Essential Safety and Handling Guide for Boc-
piperazine-pyridine-COOH

This guide provides immediate and essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with Boc-piperazine-
pyridine-COOH (CAS Number: 201809-22-5). The following procedures are designed to
ensure the safe handling of this compound and to minimize risks in the laboratory environment.

Chemical Identifier:

o IUPAC Name: 6-[4-(tert-butoxycarbonyl)-1-piperazinyl]nicotinic acid
e Molecular Formula: C15H21N304

e Physical Form: Solid

Hazard Summary: Based on available data, Boc-piperazine-pyridine-COOH is classified with
the following hazards:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1]

The signal word for this compound is "Warning".

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is crucial to ensure laboratory safety

when handling Boc-piperazine-pyridine-COOH, especially in its solid form where dust

generation is possible. The following table summarizes the recommended PPE.

Protection Type

Recommended Equipment

Specifications and Remarks

Eye and Face Protection

Safety glasses with side
shields or chemical safety
goggles. A face shield may be
necessary for operations with a
high risk of splashing.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[2]
Contact lenses should not be
worn as they can absorb and

concentrate irritants.[3]

Skin and Body Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, Neoprene,
Butyl rubber). A lab coat or
protective suit is also

recommended.

Inspect gloves for any signs of
degradation before use and
follow proper glove removal
techniques to avoid skin
contact.[2][3]

Respiratory Protection

NIOSH/MSHA-approved

respirator.

Required when engineering
controls are insufficient or
when dusts are generated. A
dust mask (e.g., N95) is
suitable for nuisance
exposures.[4] For higher
exposures, a full-face

respirator may be necessary.

[5]

Operational Plan: Safe Handling Procedures
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Adherence to a systematic operational plan is vital for the safe handling of Boc-piperazine-
pyridine-COOH in a laboratory setting.

Engineering Controls:

e Handle the compound in a well-ventilated area.[3][5]

e Use a chemical fume hood, especially when handling powders or generating dust.

o Ensure eyewash stations and safety showers are readily accessible.[3]

Pre-Handling:

o Conduct a pre-work hazard assessment to identify potential risks for the specific procedure.
o Ensure all necessary PPE is available and in good condition.

 Verify that the work area is clean and free of clutter.

During Handling:

Avoid all personal contact with the substance, including inhalation of dust.[3]

Wear appropriate protective clothing to prevent exposure.[3]

Avoid the formation of dust and aerosols.[5]

When not in use, keep the container tightly closed.[2][5]

Do not eat, drink, or smoke in the handling area.|[3]

Post-Handling:

e Thoroughly wash hands and face with soap and water after handling.[2][3]
o Decontaminate all work surfaces and equipment.

 Remove and properly dispose of contaminated PPE.
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Emergency and Disposal Plan

Spill Procedures:
o Small Spills:

Evacuate non-essential personnel from the area.[5]

[¢]

o Ensure adequate ventilation.

o Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand,
vermiculite).[2]

o Carefully sweep or scoop the absorbed material into a suitable, labeled container for
disposal.[2]

o Avoid generating dust.[2]
o Large Spills:

o Evacuate the area and alert emergency responders.

o Prevent the spillage from entering drains or water courses.[5]
First-Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5]

» In Case of Skin Contact: Immediately take off contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor if irritation persists.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.

« |If Swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[6]
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Disposal Plan:

» All waste materials, including the spilled substance, contaminated absorbents, and
disposable PPE, must be treated as hazardous waste.[]

» Dispose of the contents and container in accordance with all local, state, and federal
regulations.[2] The material may be sent to a licensed chemical destruction plant or disposed
of by controlled incineration with flue gas scrubbing.[5]

o Contaminated packaging should be triple-rinsed (or equivalent) and can then be offered for
recycling or reconditioning. Alternatively, it can be punctured to render it unusable and
disposed of in a sanitary landfill.[5]

Experimental Workflow Diagram
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Caption: Workflow for the safe handling of Boc-

piperazine-pyridine-COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Boc-
piperazine-pyridine-COOH]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-boc-piperazine-pyridine-cooh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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